3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one

• IUPAC Name: 3-(4-tert-butylanilino)-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C15H22N2O/c1-15(2,3)11-5-7-12(8-6-11)16-13-9-10-17(4)14(13)18/h5-8,13,16H,9-10H2,1-4H3
• InChI Key: LKRWIZUGKMASIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC2CCN(C2=O)C
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one, also known as TAP or Tapentadol, is a synthetic opioid analgesic that was first introduced to the market in 2009. It is used to treat moderate to severe pain, and its mechanism of action is similar to that of other opioid drugs. However, TAP has a unique chemical structure that offers several advantages over traditional opioids.

Mechanism of Action

3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one works by binding to mu-opioid receptors in the brain and spinal cord, which reduces the perception of pain. It also inhibits the reuptake of norepinephrine, which can enhance its analgesic effects. 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one is unique in that it has a dual mechanism of action, which makes it more effective at relieving pain than other opioids.
Biochemical and Physiological Effects
3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one has several biochemical and physiological effects, including pain relief, sedation, and respiratory depression. It can also cause nausea, vomiting, and constipation. 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one has a high potential for abuse and addiction, and its long-term use can lead to tolerance and dependence.

Advantages and Limitations for Lab Experiments

3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one has several advantages for lab experiments, including its potency and selectivity for mu-opioid receptors. It is also relatively easy to administer and has a predictable pharmacokinetic profile. However, 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one is a controlled substance, which can make it difficult to obtain and use in research. It also has potential safety concerns, particularly with regard to its potential for abuse and addiction.

Future Directions

There are several future directions for research on 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one, including the development of new formulations and delivery methods. There is also a need for more studies on the safety and efficacy of 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one, particularly in special populations such as children and the elderly. Additionally, there is a need for more research on the potential use of 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one in treating other conditions, such as depression and anxiety.
Conclusion
In conclusion, 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one is a synthetic opioid analgesic that has a unique chemical structure and mechanism of action. It has several advantages over traditional opioids, including its dual mechanism of action and potency. However, 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one also has potential safety concerns, particularly with regard to its potential for abuse and addiction. Further research is needed to fully understand the safety and efficacy of 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one, as well as its potential use in treating other conditions.

Synthesis Methods

The synthesis of 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one involves several steps, including the reaction of 4-tert-butylaniline with 2-bromo-1-methylpyrrolidine, followed by reduction with sodium borohydride. The resulting product is then treated with acetic acid to yield 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one. The synthesis of 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one has been the subject of numerous scientific studies, including clinical trials and preclinical research. These studies have demonstrated the efficacy of 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one in treating pain, as well as its potential for abuse and addiction. 3-(4-Tert-butylanilino)-1-methylpyrrolidin-2-one has also been investigated for its potential use in treating other conditions, such as depression and anxiety.